2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide

• IUPAC Name: 2-ethyl-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]butanamide
• InChI: InChI=1S/C18H19N3OS/c1-3-12(4-2)16(22)20-14-9-7-13(8-10-14)17-21-15-6-5-11-19-18(15)23-17/h5-12H,3-4H2,1-2H3,(H,20,22)
• InChI Key: PPISOZPJGKJAKW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C2=NC3=C(S2)N=CC=C3
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

The compound “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” is a complex organic molecule that contains a thiazolo[5,4-b]pyridine core. Thiazolo[5,4-b]pyridines are a type of heterocyclic compound, which means they contain atoms of at least two different elements in a cyclic structure. These types of compounds often exhibit interesting chemical and biological properties.

Chemical Reactions Analysis

The chemical reactions involving “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” would depend on its specific molecular structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” would be determined by its specific molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and spectral properties.

Scientific Research Applications

Conclusion

The multifaceted pharmacological effects of thiazolo[4,5-b]pyridines underscore their importance in drug discovery and therapeutic interventions. . If you’d like more details or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action of “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” would depend on its specific biological target. Thiazolo[5,4-b]pyridines have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” would depend on its specific physical and chemical properties, as well as how it is handled and used. It’s always important to use appropriate safety precautions when handling chemical substances.

Future Directions

The future directions for research on “2-ethyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butanamide” could include further studies on its synthesis, structure, properties, and potential biological activities. Thiazolo[5,4-b]pyridines are a promising class of compounds for the development of new drugs, so there is much potential for future research in this area.